Cas no 113309-23-2 (1-Bromohexapentacontane)
1-Bromohexapentacontane structure
Product Name:1-Bromohexapentacontane
CAS No:113309-23-2
MF:C56H113Br
MW:866.400438070297
CID:2879931
PubChem ID:85544351
Update Time:2025-04-21
1-Bromohexapentacontane Chemical and Physical Properties
Names and Identifiers
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- DTXSID101313902
- 113309-23-2
- 1-Bromohexapentacontane
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- Inchi: 1S/C56H113Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57/h2-56H2,1H3
- InChI Key: WPMBSCKKDSXZNF-UHFFFAOYSA-N
- SMILES: BrCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 864.80257Da
- Monoisotopic Mass: 864.80257Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 57
- Rotatable Bond Count: 54
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 30.9
- Topological Polar Surface Area: 0Ų
1-Bromohexapentacontane Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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